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The PerkinElmer WIZARD² 2470 is an automatic gamma counter designed for high-throughput

applications in research, drug development, and clinical diagnostics.[1][2][3] This in-depth

technical guide details the core workings of the WIZARD² 2470 detector system, tailored for

researchers, scientists, and drug development professionals. The instrument combines robust

hardware with flexible software to deliver accurate and efficient gamma radiation analysis.[1][2]

Core Principles of Operation
The WIZARD² 2470 is engineered for the sensitive detection of gamma-emitting radionuclides.

[4] The system's operation is centered around a sophisticated detector assembly, automated

sample handling, and powerful data analysis software. Models are available with one, two, five,

or ten independent well-type detectors to accommodate varying throughput needs.[2][5] The

instrument can be used as a standalone unit or networked for seamless data integration.[2]

Detector System and Radiation Shielding
At the heart of the WIZARD² 2470 are thallium-activated sodium iodide (NaI(Tl)) crystal

detectors.[1][2][3] These scintillating crystals are highly efficient at converting gamma ray

energy into flashes of light. The well-type design and 4π counting geometry maximize the

capture of radiation emitted from the sample, ensuring optimal counting efficiency.[1][2][3]

To minimize background radiation and prevent crosstalk between samples and detectors, the

system is heavily shielded. The detector assembly is encased in a minimum of 12 mm of lead

above and below, with 30 mm of solid lead shielding against the conveyor and 7 mm between
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individual detectors.[1][2] This robust shielding is critical for low-level counting applications and

for working with higher energy isotopes like ⁵¹Cr.[5][6]

Signal Processing and Analysis
When a gamma ray interacts with a NaI(Tl) crystal, it produces a light pulse that is converted

into an electrical signal by a photomultiplier tube. This signal is then processed by a linear

multichannel analyzer (MCA) with 2048 channels.[1][2][3][7] The MCA sorts the incoming

pulses by their energy, generating a spectrum that allows for the identification and

quantification of specific radionuclides. The system has a dead time of 2.5 µs, which is the time

it takes for the system to process an event before it can accept another.[1][2][3]

The WIZARD² 2470 is capable of detecting a wide range of radionuclides, with a pre-installed

library of 45 nuclides, including ¹²⁵I, ⁵⁷Co, ⁹⁹ᵐTc, and ¹³¹I.[1][2] It also features an open window

for counting isotopes with energies from 15 to 1000 keV.[1][4]

System Specifications
The following tables summarize the key quantitative data for the WIZARD² 2470 detector

system.

Detector and Performance Specifications
Parameter Value

Detector Type
Thallium-activated Sodium Iodide (NaI(Tl))

Crystal

Crystal Dimensions 50 mm height x 32 mm diameter[1][2][3]

Counting Geometry 4π[1][2][3]

Energy Range 15 - 1000 keV[1][2][4]

Multichannel Analyzer 2048 channels[1][2][3]

Dead Time 2.5 µs[1][2][3]

Maximum Count Rate ~6 million DPM (~5 million CPM) for ¹²⁵I[1][2][4]

Radionuclide Library 45 nuclides[1][2][3]
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Physical and Environmental Specifications
Parameter Value

Sample Capacity
550 samples (55 racks) or 1000 samples (100

racks)[1][2]

Dimensions (550-sample model) 729 mm (H) x 650 mm (W) x 770 mm (D)[1]

Dimensions (1000-sample model) 729 mm (H) x 1190 mm (W) x 650 mm (D)[1]

Weight 150 - 165 kg (depending on model)[1]

Electrical Requirements 100-240 V, 50-60 Hz, 150 VA maximum[1]

Operating Temperature +15 °C to +35 °C[1]

Maximum Humidity 85%[1]

Experimental Workflow and Data Management
The WIZARD² 2470 is designed for automated, high-throughput workflows. The following

diagram illustrates the logical progression from sample loading to data analysis.
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Experimental Protocols
While specific, step-by-step experimental protocols are application-dependent and not detailed

in the instrument's core technical specifications, the WIZARD² 2470 is ideally suited for a range

of common gamma counting assays.

Radioimmunoassays (RIA) and Immunoradiometric Assays (IRMA): These are common

applications for the WIZARD² 2470.[5][6] The general protocol involves:

Preparation of standards, controls, and unknown samples in appropriate tubes.

Addition of radiolabeled tracer (e.g., ¹²⁵I-labeled antigen or antibody).

Incubation to allow for competitive binding (RIA) or sandwich formation (IRMA).

Separation of bound and free radiotracer.

Counting of the bound fraction in the WIZARD² 2470.

The instrument's software can then perform curve fitting (e.g., 4-parameter or 5-parameter

logistic fits) and calculate the concentration of the analyte in the unknown samples.[3]

Chromium Release Assays: The WIZARD² 2470 is well-suited for these assays due to its

excellent shielding, which minimizes crosstalk from higher-energy isotopes like ⁵¹Cr.[5][6] A

typical workflow includes:

Labeling of target cells with ⁵¹Cr.

Incubation of labeled target cells with effector cells.

Centrifugation to pellet the cells.

Collection of the supernatant.

Counting the radioactivity in the supernatant, which is proportional to the amount of cell

lysis.

Data Management and Quality Control
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The WIZARD² 2470 is controlled by an industry-standard computer, typically running a

Windows operating system.[1][3] The system software allows for comprehensive data analysis,

including live spectrum display, automatic decay correction, and various curve-fitting methods.

[2][3][8]

A key feature is the Instrument Performance Assessment (IPA™), which continuously monitors

nine detector parameters for quality control.[1] These parameters include isotope peak

channel, background count rate, detector efficiency, and resolution. The system provides out-

of-control warnings to ensure data integrity.[1] For laboratories in regulated environments,

optional software is available to support compliance with 21 CFR Part 11.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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